Cas no 866150-01-8 (2-{2,5-dimethyl-4-[(morpholin-4-yl)methyl]phenoxy}acetamide)

• Product Name: 2-{2,5-dimethyl-4-[(morpholin-4-yl)methyl]phenoxy}acetamide
• CAS No: 866150-01-8
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5692586
• PubChem ID: 3741740
• Update Time: 2025-10-29

2-{2,5-dimethyl-4-[(morpholin-4-yl)methyl]phenoxy}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{2,5-dimethyl-4-[(morpholin-4-yl)methyl]phenoxy}acetamide
• 2-[2,5-DIMETHYL-4-(MORPHOLINOMETHYL)PHENOXY]ACETAMIDE
• Acetamide, 2-[2,5-dimethyl-4-(4-morpholinylmethyl)phenoxy]-
• 866150-01-8
• AKOS005106428
• 9X-0942
• SR-01000307432
• SR-01000307432-1
• 2-[2,5-dimethyl-4-(morpholin-4-ylmethyl)phenoxy]acetamide

• Inchi： 1S/C15H22N2O3/c1-11-8-14(20-10-15(16)18)12(2)7-13(11)9-17-3-5-19-6-4-17/h7-8H,3-6,9-10H2,1-2H3,(H2,16,18)
• InChI Key： VWNKTGBEOOEPDC-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CC1C=C(C)C(=CC=1C)OCC(N)=O

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1.156±0.06 g/cm3(Predicted)
• Boiling Point: 468.2±45.0 °C(Predicted)
• pka: 15.41±0.40(Predicted)

Additional information on 2-{2,5-dimethyl-4-[(morpholin-4-yl)methyl]phenoxy}acetamide

2-{2,5-Dimethyl-4-[(Morpholin-4-yl)Methyl]Phenoxy}Acetamide: A Comprehensive Overview

The compound 2-{2,5-Dimethyl-4-[(Morpholin-4-yl)Methyl]Phenoxy}Acetamide, identified by the CAS number 866150-01-8, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of acetamides, which are widely used in pharmaceuticals, agrochemicals, and materials science. Its unique structure, characterized by a phenoxy group substituted with methyl and morpholinyl moieties, contributes to its distinctive chemical properties and functional versatility.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only enhance the efficiency of production but also ensure high purity and structural integrity. The incorporation of the morpholinyl group introduces additional functional complexity, making this compound a promising candidate for drug discovery and material development.

From a pharmacological perspective, 2-{2,5-Dimethyl-4-[(Morpholin-4-yl)Methyl]Phenoxy}Acetamide has shown potential as a modulator of key biological pathways. Preclinical studies have demonstrated its ability to interact with specific protein targets, suggesting its role in therapeutic interventions for conditions such as inflammation, neurodegenerative diseases, and metabolic disorders. The methyl substituents on the phenyl ring further enhance its bioavailability and stability in physiological environments.

In terms of industrial applications, this compound exhibits remarkable thermal and chemical stability, making it suitable for use in high-performance materials such as polymers and coatings. Its ability to form stable amide bonds under mild conditions facilitates its integration into advanced material architectures. Recent research has also explored its potential as a precursor for bio-based plastics, aligning with global efforts to develop sustainable and eco-friendly alternatives to traditional materials.

The CAS number 866150-01-8 serves as a unique identifier for this compound within the chemical sciences community. This ensures seamless communication among researchers and industries regarding its properties, synthesis, and applications. The compound's structure has been extensively characterized using modern analytical techniques such as NMR spectroscopy and X-ray crystallography, providing a robust foundation for further research and development.

In conclusion, 2-{2,5-Dimethyl-4-[(Morpholin-4-yl)Methyl]Phenoxy}Acetamide represents a multifaceted molecule with diverse applications across various scientific disciplines. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a valuable asset in both academic research and industrial innovation. As ongoing studies continue to uncover its full potential, this compound is poised to make significant contributions to the advancement of science and technology.